1-[(2-bromo-5-chlorophenyl)sulfonyl]-4-methylpiperazine

• IUPAC Name: 1-(2-bromo-5-chlorophenyl)sulfonyl-4-methylpiperazine
• InChI: InChI=1S/C11H14BrClN2O2S/c1-14-4-6-15(7-5-14)18(16,17)11-8-9(13)2-3-10(11)12/h2-3,8H,4-7H2,1H3
• InChI Key: LEJDBWVABCDKMT-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)S(=O)(=O)C2=C(C=CC(=C2)Cl)Br
• Molecular Formula: C11H14BrClN2O2S
• Molecular Weight: 353.66 g/mol

Description

1-[(2-bromo-5-chlorophenyl)sulfonyl]-4-methylpiperazine is a chemical compound that has gained attention in scientific research due to its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. This compound, also known as BCSM, belongs to the class of sulfonylpiperazines and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 1-[(2-bromo-5-chlorophenyl)sulfonyl]-4-methylpiperazine is not yet fully understood. However, it has been suggested that this compound may act on the serotonin and dopamine receptors in the brain, which are involved in mood regulation. This compound has also been found to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
This compound has been found to produce various biochemical and physiological effects. It has been shown to increase the levels of serotonin and dopamine in the brain, which are involved in mood regulation. This compound has also been found to decrease the levels of acetylcholinesterase, which may result in increased levels of acetylcholine in the brain. Moreover, this compound has been found to possess antioxidant properties, which may protect the brain from oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(2-bromo-5-chlorophenyl)sulfonyl]-4-methylpiperazine in lab experiments is its potential as a tool for drug discovery and medicinal chemistry. This compound has been found to possess various pharmacological properties, which may be useful in the development of new drugs. However, one limitation of using this compound in lab experiments is its potential toxicity. This compound has been found to be toxic to certain cell types, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 1-[(2-bromo-5-chlorophenyl)sulfonyl]-4-methylpiperazine. One direction is the investigation of its potential as a therapeutic agent for various diseases, including Alzheimer's disease and neuropathic pain. Another direction is the investigation of its potential as a diagnostic tool for various diseases, including cancer. Moreover, further studies are needed to elucidate the mechanism of action of this compound and to identify its potential side effects.

Scientific Research Applications

1-[(2-bromo-5-chlorophenyl)sulfonyl]-4-methylpiperazine has been studied for its potential applications in medicinal chemistry and drug discovery. It has been found to possess antipsychotic, anxiolytic, and antidepressant properties. This compound has also been studied for its potential use in the treatment of neuropathic pain and Alzheimer's disease. Moreover, this compound has been investigated for its potential as a diagnostic tool for various diseases, including cancer.